Cas no 1254-73-5 (1,4-Cyclohexanedimethanamine,N1,N4-bis[(2-nitrophenyl)methyl]-, hydrochloride (1:2))
1254-73-5 structure
Product Name:1,4-Cyclohexanedimethanamine,N1,N4-bis[(2-nitrophenyl)methyl]-, hydrochloride (1:2)
CAS No:1254-73-5
MF:C22H30Cl2N4O4
MW:485.404003620148
CID:177744
PubChem ID:102059
Update Time:2025-04-19
1,4-Cyclohexanedimethanamine,N1,N4-bis[(2-nitrophenyl)methyl]-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
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- 1,4-Cyclohexanedimethanamine,N1,N4-bis[(2-nitrophenyl)methyl]-, hydrochloride (1:2)
- 1,4-Cyclohexanebis(methylamine), N,N'-bis(2-nitrobenzyl)-, dihydrochloride
- N,N'-[Cyclohexane-1,4-diylbis(methylene)]bis[1-(2-nitrophenyl)methanamine]--hydrogen chloride (1/2)
- N,N'-Bis(2-nitrobenzyl)-1,4-cyclohexanebis(methylamine) dihydrochloride
- 1254-73-5
- DTXSID00925123
- Benzylamine, N,N'-(1,4-cyclohexylenedimethylene)bis(2-nitro-, dihydrochloride
- N,N'-(1,4-Cyclohexylenedimethylene)bis(2-nitrobenzylamine) dihydrochloride
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- Inchi: 1S/C22H28N4O4.2ClH/c27-25(28)21-7-3-1-5-19(21)15-23-13-17-9-11-18(12-10-17)14-24-16-20-6-2-4-8-22(20)26(29)30;;/h1-8,17-18,23-24H,9-16H2;2*1H
- InChI Key: IYGJUMCZMKTQPU-UHFFFAOYSA-N
- SMILES: Cl.Cl.[O-][N+](C1C=CC=CC=1CNCC1CCC(CNCC2C=CC=CC=2[N+](=O)[O-])CC1)=O
Computed Properties
- Exact Mass: 484.1647
- Monoisotopic Mass: 484.164411
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 494
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116
Experimental Properties
- Boiling Point: 553.8°C at 760 mmHg
- Flash Point: 288.7°C
- PSA: 110.34
1,4-Cyclohexanedimethanamine,N1,N4-bis[(2-nitrophenyl)methyl]-, hydrochloride (1:2) Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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